4-(m-Tolyl)-1H-pyrazole

• IUPAC Name: 4-(3-methylphenyl)-1H-pyrazole
• InChI: InChI=1S/C10H10N2/c1-8-3-2-4-9(5-8)10-6-11-12-7-10/h2-7H,1H3,(H,11,12)
• InChI Key: JAJJSIXCSAVHJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CNN=C2
• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• CAS No.: 1260785-58-7

Description

The compound “4-(m-Tolyl)-1H-pyrazole” is a type of organic compound. The “m-Tolyl” part of the name indicates that it contains a tolyl group, which is a functional group related to toluene. The “1H-pyrazole” part of the name indicates that it contains a pyrazole group, which is a type of heterocyclic aromatic organic compound.

Synthesis Analysis

A study on the synthesis of related compounds, substituted 5-Arylidene-3-m-tolyl thiazolidine-2, 4-diones, reported a convenient approach using morpholine as a catalyst. The structures of the synthesized molecules were confirmed by their spectral IR, 1H NMR, and 13C NMR data.

Molecular Structure Analysis

While specific structural data for “this compound” was not found, information on a related compound, “4-(m-Tolyl)isoxazole”, was available. The molecular formula for this compound is C10H9NO.

Chemical Reactions Analysis

In terms of chemical reactions, tolyl groups are often functionalized into compounds by Williamson etherification, using tolyl alcohols as reagents, or by C-C coupling reactions. A study on the synthesis of related compounds reported the use of morpholine as a catalyst.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• Structural Analysis : The molecular structure of certain pyrazole derivatives, including those similar to 4-(m-Tolyl)-1H-pyrazole, has been analyzed in detail. For instance, a study by Abdel‐Aziz et al. (2012) examined the dihedral angles and planarity of the pyrazole ring in one such derivative (Abdel‐Aziz, Ghabbour, Chantrapromma, & Fun, 2012).
• Molecular Interactions : Adam et al. (2015) investigated the conformation and hydrogen bonding interactions in a related compound. The study highlighted how molecular interactions contribute to the stability and formation of sheets in the crystal structure (Adam, Samshuddin, Shruthi, Narayana, & Ameram, 2015).

Applications in Corrosion Inhibition

• Corrosion Inhibition for Mild Steel : Pyrazoline derivatives, closely related to this compound, have shown potential as corrosion inhibitors. Lgaz et al. (2018) demonstrated the effectiveness of such derivatives in protecting mild steel in acidic media, with high inhibition efficiency and adherence to Langmuir adsorption isotherm (Lgaz, Salghi, Chaouiki, Shubhalaxmi, Jodeh, & Bhat, 2018).

DNA Binding and Antiproliferative Activities

• DNA Binding Studies : Research by Joseph Va et al. (2013) explored the DNA binding behavior of Cu(II) complexes of Schiff bases containing acyl pyrazolones, which are structurally related to this compound. These complexes showed the ability to bind to DNA via intercalation (Joseph Va, Vyas, Pandya, Gupta, & Jadeja, 2013).
• Antiproliferative Activity : A study by Pirol et al. (2014) synthesized novel amide derivatives of a compound similar to this compound and assessed their antiproliferative activities against various human cancer cell lines. One compound exhibited significant cytotoxic activity, indicating potential for cancer treatment (Pirol, Çalışkan, Durmaz, Atalay, & Banoglu, 2014).

Spectroscopic Characterization and Quantum Chemical Studies

• Spectroscopic and Theoretical Investigations : Viveka et al. (2016) focused on combined experimental and theoretical studies of pyrazole-4-carboxylic acid derivatives, relevant to this compound, providing insights into molecular structure and spectroscopy through various analytical techniques (Viveka, Vasantha, Dinesha, Naveen, Lokanath, & Nagaraja, 2016).

Safety and Hazards

While specific safety data for “4-(m-Tolyl)-1H-pyrazole” was not found, safety data sheets for related compounds such as “m-Tolyl isocyanate” provide information on potential hazards, including flammability and skin and eye irritation.

Mechanism of Action

Pyrazoles are known for their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities are generally due to their interaction with various enzymes and receptors in the body, leading to changes in biochemical pathways and cellular functions .

The pharmacokinetics of pyrazoles, including their absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on their specific chemical structure. Factors such as the presence of functional groups, the lipophilicity of the compound, and its molecular size can all influence its pharmacokinetic properties .

Environmental factors can also influence the action, efficacy, and stability of pyrazoles. For example, factors such as pH, temperature, and the presence of other chemicals can affect the stability of the compound, its ability to interact with its targets, and its overall effectiveness .